Cas no 111257-92-2 (Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI))
111257-92-2 structure
Product Name:Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI)
CAS No:111257-92-2
MF:C10H4N2O6
MW:248.148562431335
CID:214653
PubChem ID:13814365
Update Time:2025-04-19
Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI)
- 2,7-Dinitrobenzo(1,2-b:4,3-b')difuran
- Benzo(1,2-b:4,3-b')difuran, 2,7-dinitro-
- 111257-92-2
-
- Inchi: 1S/C10H4N2O6/c13-11(14)9-3-5-6-4-10(12(15)16)18-8(6)2-1-7(5)17-9/h1-4H
- InChI Key: IELVSHCFTNALFD-UHFFFAOYSA-N
- SMILES: O1C(=CC2=C1C=CC1=C2C=C([N+](=O)[O-])O1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 248.00693585g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 52.54
Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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